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Chloride

Cat. No.: B1159676

Get Quote

Executive Summary
3-Methylcrotonyl L-Carnitine Chloride (C5:1-Carnitine) is a specific acylcarnitine

intermediate derived from the catabolism of leucine. Physiologically, it represents the

conjugation of L-carnitine with 3-methylcrotonyl-CoA, a substrate that accumulates during 3-

Methylcrotonyl-CoA Carboxylase (3-MCC) deficiency.

For drug development and metabolic research, this compound serves two critical functions:

Diagnostic Biomarker: Differentiating 3-MCC deficiency from Beta-Ketothiolase deficiency

(which presents with the isomeric Tiglylcarnitine).

Mass Spectrometry Standard: Essential for validating LC-MS/MS separation protocols to

resolve isobaric C5:1 species.
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The molecule consists of an L-carnitine backbone esterified at the hydroxyl position with a 3-

methylcrotonyl group (an unsaturated C5 acyl chain). The chloride salt form improves stability

and solubility compared to the zwitterionic inner salt.

Property Specification

Chemical Name 3-Methylcrotonyl-L-carnitine chloride

IUPAC Name
(2R)-3-Carboxy-N,N,N-trimethyl-2-[(3-methylbut-

2-enoyl)oxy]propan-1-aminium chloride

Common Synonyms
C5:1 Carnitine; 3-Methylcrotonylcarnitine; L-3-

Methylcrotonylcarnitine

Molecular Formula
C₁₂H₂₂ClNO₄ (Chloride Salt) / C₁₂H₂₁NO₄ (Inner

Salt)

Molecular Weight
279.76 g/mol (Chloride Salt) / 243.30 g/mol

(Inner Salt)

CAS Number
64656-41-3 (Refers to Inner Salt); Specific salt

forms vary by vendor.[1][2][3][4][5]

Stereochemistry L-isomer (R-configuration at the chiral center)

SMILES CC(=CC(=O)OO)C(C)C)C.[Cl-]

Physicochemical Characteristics[6]
Appearance: White to off-white solid.[6]

Solubility: Soluble in water, methanol, and DMSO. Slightly soluble in ethanol.

Stability:Hygroscopic.[6] Must be stored at -20°C under desiccated conditions. The ester

bond is susceptible to hydrolysis in alkaline environments; maintain neutral to slightly acidic

pH in solution.
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3-Methylcrotonyl-L-carnitine is formed when the mitochondrial enzyme 3-Methylcrotonyl-CoA

Carboxylase (3-MCC) is impaired.

Normal Pathway: Leucine

Isovaleryl-CoA

3-Methylcrotonyl-CoA

3-Methylglutaconyl-CoA.

Pathological Block: In 3-MCC deficiency, 3-Methylcrotonyl-CoA accumulates.[7]

Detoxification: The accumulated CoA ester is conjugated with L-carnitine by carnitine

acyltransferase to form 3-Methylcrotonyl-L-carnitine, facilitating its export from the

mitochondria.

The "C5-OH" Connection
While 3-Methylcrotonylcarnitine (C5:1) is the direct conjugate, it is metabolically linked to 3-

Hydroxyisovalerylcarnitine (C5-OH). The accumulated 3-methylcrotonyl-CoA is often hydrated

by enoyl-CoA hydratase (crotonase) to 3-hydroxyisovaleryl-CoA before carnitine conjugation.

Consequently, clinical profiles for 3-MCC deficiency often show elevations in both C5:1 and C5-

OH, with C5-OH typically being the dominant marker.

Visualization: Leucine Catabolism & Biomarker
Formation
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Caption: Metabolic pathway showing the accumulation of 3-Methylcrotonyl-CoA and its

conversion to diagnostic acylcarnitine biomarkers.

Part 3: Analytical Methodologies (LC-MS/MS)
The primary analytical challenge is distinguishing 3-Methylcrotonylcarnitine from its isobar

Tiglylcarnitine (derived from Isoleucine catabolism). Both share the mass transition m/z 300

85 (unbutylated) or 356

85 (butylated).

Experimental Protocol: Separation of C5:1 Isomers
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Objective: Chromatographic resolution of 3-Methylcrotonylcarnitine (3-MCC marker) and

Tiglylcarnitine (Beta-Ketothiolase marker).

Reagents:

Mobile Phase A: 0.1% Formic Acid in Water.[3][8]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[3]

Column: Restek Raptor ARC-18 (2.7 µm, 100 x 2.1 mm) or Waters ACQUITY UPLC BEH

C18 (1.7 µm).

Gradient Profile (Example for 10 min run):

Time (min) % Mobile Phase B Flow Rate (mL/min)

0.0 5% 0.4

1.0 5% 0.4

6.0 60% 0.4

6.1 95% 0.4

8.0 95% 0.4

| 8.1 | 5% | 0.4 |

MS/MS Parameters (ESI Positive Mode):

Precursor Ion: 244.2 m/z (Free acid form) or 300.2 m/z (Butyl ester). Note: Values depend on

derivatization.

Product Ion: 85.1 m/z (Characteristic carnitine fragment).[9]

Differentiation:

Tiglylcarnitine: Elutes earlier (typically ~4.5 min).

3-Methylcrotonylcarnitine: Elutes later (typically ~4.8 - 5.0 min).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://discover.restek.com/application-notes/cfan4029/lc-msms-analysis-of-25-underivatized-acylcarnitines-for-differential-diagnosis
https://discover.restek.com/application-notes/cfan4029/lc-msms-analysis-of-25-underivatized-acylcarnitines-for-differential-diagnosis
https://discover.restek.com/application-notes/cfan4029/lc-msms-analysis-of-25-underivatized-acylcarnitines-for-differential-diagnosis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4583086/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Retention times must be validated with pure standards of both isomers.

Sample Preparation (Dried Blood Spots)
Punch: 3.2 mm diameter blood spot into a 96-well plate.

Extraction: Add 100 µL Methanol containing deuterated internal standards (e.g., d3-3-

Methylcrotonylcarnitine).

Agitation: Shake for 20 mins at room temperature.

Derivatization (Optional but recommended for sensitivity):

Evaporate supernatant under N₂.

Add 50 µL 3N HCl in n-Butanol. Incubate at 65°C for 15 mins.

Evaporate again and reconstitute in Mobile Phase (50:50 A:B).

Part 4: Synthesis & Stability
Researchers often require custom synthesis if commercial standards are unavailable or cost-

prohibitive.

Chemical Synthesis Route
The synthesis generally follows the Acid Chloride Method:

Activation: React 3-methylcrotonic acid with oxalyl chloride or thionyl chloride to generate 3-

methylcrotonyl chloride.

Esterification: React 3-methylcrotonyl chloride with L-Carnitine perchlorate (or inner salt) in a

solvent system of Trifluoroacetic acid (TFA) or acetonitrile.

Why TFA? It solubilizes the zwitterionic carnitine and catalyzes the esterification without

racemization.

Precipitation: The product is precipitated using diethyl ether or ethyl acetate.
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Purification: Recrystallization from isopropanol/acetone or preparative HPLC.

Handling & Storage
Hygroscopicity: The chloride salt absorbs atmospheric moisture rapidly, leading to hydrolysis.

Handle in a glovebox or low-humidity environment.

Solution Stability: Stable in organic solvents (MeOH/ACN) for months at -20°C. In aqueous

buffers, stability decreases as pH rises above 6.0.

Part 5: Diagnostic Interpretation
Biomarker Profile Likely Diagnosis Confirmation

Elevated C5-OH + Elevated

C5:1
3-MCC Deficiency

Urine Organic Acids (high 3-

methylcrotonylglycine);

Genetic testing

(MCCC1/MCCC2).

Elevated C5:1 (Tiglyl) +

Elevated C5-OH (2-methyl-3-

OH-butyryl)

Beta-Ketothiolase Deficiency

Urine Organic Acids (high

tiglylglycine, 2-methyl-3-

hydroxybutyrate).

Elevated C5 (Isovaleryl) Isovaleric Acidemia
Urine Organic Acids (high

isovalerylglycine).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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